Cas no 50780-67-1 (Propanedioic acid, 1,3-dithietan-2-ylidene-, ethyl 1-methylethyl ester)

• Product Name: Propanedioic acid, 1,3-dithietan-2-ylidene-, ethyl 1-methylethyl ester
• CAS No: 50780-67-1
• MF: C₁₀H₁₄O₄S₂
• MW: 262.345760822296
• CID: 364072
• PubChem ID: 15565645
• Update Time: 2025-04-19

Propanedioic acid, 1,3-dithietan-2-ylidene-, ethyl 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 1,3-dithietan-2-ylidene-, ethyl 1-methylethyl ester
• 1-O-ethyl 3-O-propan-2-yl 2-(1,3-dithietan-2-ylidene)propanedioate
• 50780-67-1
• DTXSID50574367
• Ethyl propan-2-yl (1,3-dithietan-2-ylidene)propanedioate

• Inchi： 1S/C10H14O4S2/c1-4-13-8(11)7(10-15-5-16-10)9(12)14-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： UNUVOTLFKTZBGA-UHFFFAOYSA-N
• SMILES： S1CS/C/1=C(\C(=O)OCC)/C(=O)OC(C)C

Computed Properties

• Exact Mass: 262.03342
• Monoisotopic Mass: 262.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6